Cas no 63987-74-6 (1-Benzyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid)

1-Benzyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid Properties

Names and Identifiers

• 1-Benzyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid
• 1-benzyl-2-oxopyridine-4-carboxylic acid
• 1-Benzyl-2-oxo-1,2-dihydro-4-pyridincarbonsaeure
• 1-benzyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid
• 4-Pyridinecarboxylic acid, 1,2-dihydro-2-oxo-1-(phenylmethyl)-
• 1-Benzyl-2-oxo-1,2-dihydropyridine-4-carboxylicacid
• DBDXICAOJOTYBI-UHFFFAOYSA-N
• 5058AJ
• SY027254
• 1-benzyl-2-oxo-pyridine-4-carboxylic acid
• 987B746
• 1-benzyl-2-oxo-1,2-dihydro-pyridine-4-carboxyl
• AC1289
• 4-METHOXY-BENZALDEHYDEOXIME
• 63987-74-6
• AKOS017559603
• FT-0737084
• EN300-3145105
• DTXSID60592613
• MFCD07772006
• 1-benzyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid, AldrichCPR
• CS-11646
• A917620
• 1-Benzyl-2-oxo-1 pound not2-dihydropyridine-4-carboxylic Acid
• SCHEMBL1255936
• DA-29775
• +Expand

• MDL： MFCD07772006
• InChIKey： DBDXICAOJOTYBI-UHFFFAOYSA-N
• Inchi： 1S/C13H11NO3/c15-12-8-11(13(16)17)6-7-14(12)9-10-4-2-1-3-5-10/h1-8H,9H2,(H,16,17)
• SMILES： O=C1C([H])=C(C(=O)O[H])C([H])=C([H])N1C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 229.07400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 229.07389321g/mol
• Heavy Atom Count: 17
• Complexity: 378
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 57.6

Experimental Properties

• LogP: 1.59480
• PSA: 59.30000
• Boiling Point: 443.3 °C at 760 mmHg
• Flash Point: 221.9 °C
• Density: 1.355